Cas no 497234-88-5 (3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine)

• Product Name: 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine
• CAS No: 497234-88-5
• MF: C₁₅H₁₄INO₂S₂
• MW: 431.311633586884
• CID: 932732
• PubChem ID: 3309477
• Update Time: 2025-08-03

3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• Thiazolidine, 3-[(4-iodophenyl)sulfonyl]-2-phenyl- (9CI)
• 3-[(4-Iodophenyl)sulfonyl]-2-phenyl-1,3-thiazolidine
• 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine
• SR-01000009742-1
• Z57289668
• F0872-0064
• Thiazolidine,3-[(4-iodophenyl)sulfonyl]-2-phenyl-(9ci)
• Oprea1_183244
• SR-01000009742
• AKOS001185206
• 3-((4-iodophenyl)sulfonyl)-2-phenylthiazolidine
• 3-(4-iodophenyl)sulfonyl-2-phenyl-1,3-thiazolidine
• AKOS016403126
• 497234-88-5

• Inchi： 1S/C15H14INO2S2/c16-13-6-8-14(9-7-13)21(18,19)17-10-11-20-15(17)12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key： PMMCUNXLKJUCMK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(N1CCSC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 430.95072
• Monoisotopic Mass: 430.95107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine

Professional Introduction to Compound with CAS No. 497234-88-5 and Product Name: 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine

The compound with the CAS number 497234-88-5 and the product name 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a thiazolidine core conjugated with a 4-iodobenzenesulfonyl group and a phenyl substituent, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

Thiazolidine derivatives are well-known for their versatility in drug design, owing to the presence of both sulfur and nitrogen atoms in their structure. These elements contribute to the compound's ability to form multiple hydrogen bonds and interact with biological targets in a highly specific manner. The introduction of a 4-iodobenzenesulfonyl group into the molecular framework enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. The phenyl substituent further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

Recent research has highlighted the importance of thiazolidine derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that compounds containing this motif exhibit significant activity against various enzymatic targets, including kinases and proteases. The presence of an iodine atom at the para position of the benzene ring in 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine not only enhances its synthetic utility but also opens up possibilities for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings.

In the context of drug discovery, this compound has shown promise as a scaffold for developing small-molecule inhibitors. The combination of the thiazolidine core with the 4-iodobenzenesulfonyl and phenyl groups creates a multifaceted structure that can interact with biological targets through multiple mechanisms. This feature is particularly advantageous in designing drugs that require precise targeting and minimal off-target effects. Moreover, the iodine atom serves as a handle for further chemical manipulation, allowing chemists to fine-tune the properties of the molecule to optimize its pharmacological profile.

Advances in computational chemistry have further accelerated the exploration of thiazolidine derivatives like 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine. Molecular modeling studies have revealed that this compound can effectively bind to protein targets by forming hydrogen bonds and hydrophobic interactions. The iodine atom, in particular, has been shown to engage in polar interactions with negatively charged residues in protein active sites, enhancing binding affinity. These insights have guided the design of more potent analogs with improved pharmacokinetic properties.

The synthesis of 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine involves multi-step organic transformations that highlight its synthetic complexity. The process typically begins with the preparation of a thiazolidine precursor, followed by sulfonylation using 4-iodobenzenesulfonyl chloride and subsequent coupling with a phenyl group via palladium-catalyzed reactions. This synthetic route underscores the compound's significance as a building block in pharmaceutical research.

From a medicinal chemistry perspective, thiazolidine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural features of 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine make it an attractive candidate for further investigation as a lead compound or intermediate in drug development pipelines. Its ability to modulate biological pathways while maintaining high selectivity makes it particularly promising for therapeutic applications.

The growing interest in heterocyclic compounds like thiazolidines is driven by their broad range of biological activities and synthetic flexibility. Researchers are increasingly leveraging these structures to develop innovative treatments for challenging diseases. The unique combination of functional groups in 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine, including the thiazolidine, 4-iodobenzenesulfonyl, and phenyl moieties, positions it as a key player in future pharmaceutical research.

In conclusion, 3-(4-iodobenzenesulfonyl)-2-phenyl-1,3-thiazolidine (CAS No. 497234-88-5) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new biological functions and synthetic strategies for thiazolidine derivatives, compounds like this one are poised to play an increasingly important role in addressing unmet medical needs.